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Compound of Interest

Compound Name: Furan-2-acetyl chloride

CAS No.: 2745-27-9

Cat. No.: B8778755

Get Quote

Part 1: Executive Safety Assessment
Immediate Hazard Profile: Furan-2-acetyl chloride (CAS: 527-69-5) is not merely a corrosive;

it is a potent lachrymator and moisture-sensitive agent.

The Lachrymator Threat: Unlike standard acids, the vapors from this compound will

incapacitate a researcher by inducing severe tearing and temporary blindness before a

chemical burn is felt. This increases the risk of secondary accidents (spills/drops) due to

vision loss.

The Hydrolysis Trap: Upon contact with mucosal membranes (eyes, lungs) or ambient

humidity, it hydrolyzes rapidly to release Hydrogen Chloride (HCl) gas and Furoic acid.

Standard safety glasses are insufficient; they allow gas migration to the eyes.

Part 2: The PPE Matrix (Technical Specifications)
Do not rely on generic "acid resistant" gear. This compound permeates standard materials

rapidly, often aided by the solvents (e.g., Dichloromethane, THF) used in its synthesis.
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2.1 Glove Selection Protocol
Data based on permeation resistance to Acid Chlorides and common carrier solvents.

Glove Type Material Thickness Breakthrough Time
Operational
Context

Primary (Inner)
Laminate Film (Silver

Shield/4H)
> 480 min

MANDATORY for

direct handling, spill

cleanup, or prolonged

use.

Secondary (Outer) Nitrile (Disposable) 4-8 mil

Sacrificial layer.

Provides dexterity and

grip; protects the inner

laminate glove from

tears. Change

immediately upon

splash.

Prohibited Latex / Thin Vinyl < 5 min

Do NOT use. Rapid

degradation and

permeation.

2.2 Respiratory & Eye Protection[1][2]
Primary Engineering Control: All work must occur within a certified chemical fume hood with

the sash at the lowest working position.

Eye Protection:Chemical Splash Goggles (indirect vented or non-vented) are required. Face

shields are recommended for transfers >100mL but must be worn over goggles, not instead

of them.

Respiratory Backup: If work must occur outside a hood (e.g., emergency spill outside

containment), use a Full-Face Respirator with Acid Gas (AG) or Multi-Gas/Vapor cartridges.

P100 particulate filters are not effective against the vapors.

Part 3: Operational Workflow & Logic
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The following diagram illustrates the decision logic for PPE selection based on experimental

scale.

Start: Handling Furan-2-acetyl chloride

Assess Scale & Setup

Small Scale (< 50 mL)
Closed Transfer

Syringe/Septum

Large Scale (> 50 mL)
Open Pouring/Cannula

Active Transfer

Standard Protocol:
1. Fume Hood (Sash Low)

2. Double Glove (Nitrile over Laminate)
3. Splash Goggles

Enhanced Protocol:
1. Fume Hood (High Flow)
2. Face Shield + Goggles
3. Apron/Sleeve Guards
4. Staged Quench Bath

Execution Phase
(Monitor for HCl Fumes)

Proceed Proceed

Click to download full resolution via product page

Figure 1: PPE Decision Logic based on experimental scale and exposure risk.
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3.1 Handling Protocol (Step-by-Step)
Pre-Operational Check: Ensure all glassware is flame-dried or oven-dried. Moisture in the

flask will cause violent sputtering (HCl release).

The "Trap" Setup: Connect the reaction vessel vent to a scrubbing trap containing 10%

NaOH or saturated Sodium Bicarbonate. This neutralizes the HCl generated during the

reaction, protecting the vacuum lines and the lab environment [1].

Transfer Technique:

Preferred: Cannula transfer or glass syringe with a locking tip (Luer-lock).

Avoid: Open pouring. If pouring is necessary, pour away from the body and ensure the

receiving vessel is chilled.

Part 4: Decontamination & Disposal (The Quenching
System)
Crucial Warning: Never pour Furan-2-acetyl chloride directly into the drain or a waste

container. It must be chemically deactivated (quenched) first. The reaction with water is

exothermic (heat-releasing).

4.1 The "Controlled Quench" Method
This protocol creates a self-validating safety loop where the hazard is neutralized before it

leaves the hood.

Dilution: Dilute the residual acid chloride in a non-reactive solvent (e.g., Toluene or

Dichloromethane) to act as a heat sink.

Cooling: Place a flask of 10% Sodium Carbonate (alkaline) or ice water in an ice bath (<

5°C).

Addition: Slowly add the diluted acid chloride TO the alkaline solution (dropwise). Never add

water to the acid chloride.
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Validation: Test the pH of the mixture. It should be neutral (pH 7) or slightly basic. If acidic,

add more base.

Disposal: Once stable and neutral, separate the organic layer (if applicable) and dispose of

as halogenated organic waste.

Residual Acid Chloride Dilute with Toluene/DCM
(Heat Sink)

Add Waste TO Base
(Dropwise, <10°C)Prepare Ice/Base Bath

(NaOH or NaHCO3)

Check pH

Dispose as Halogenated Waste
pH 7-9

Add More Base

pH < 7

Click to download full resolution via product page

Figure 2: Step-by-step quenching workflow to safely neutralize reactive acid chlorides.

Part 5: Emergency Response
Skin Contact: Immediate flush with water for 15 minutes. Do not wait for neutralization

agents.[3] The volume of water is critical to dissipate the heat of hydrolysis [2].

Eye Contact: Force eyelids open and flush with saline or water for 15 minutes. Seek

immediate ophthalmological attention—lachrymators can cause corneal damage.

Spill (Outside Hood): Evacuate the area. Do not attempt cleanup without a full-face

respirator. Absorb with dry sand or vermiculite (do NOT use combustible materials like

sawdust).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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